2-(Tetrahydrofuran-2-yl)acetonitrile
Overview
Description
“2-(Tetrahydrofuran-2-yl)acetonitrile” is a chemical compound with the molecular formula C6H9NO . It is also known by other names such as “Tetrahydrofurfurylcarbonitrile” and "2-(Cyanomethyl)tetrahydrofuran" .
Synthesis Analysis
The synthesis of “2-(Tetrahydrofuran-2-yl)acetonitrile” has been studied in the context of reactions with azolylacetonitriles . The reaction of azolylacetonitriles with γ-chlorobutyryl chlorides has been reported to yield the corresponding 2-(1-R-1,3-dihydro-2H-benzimidazol-2-ylidene)-, 2-(1,3-benzothiazol-2-ylidene)-, and 6-chloro-2-(4-methylthiazol-2-ylidene)-3-oxohexanenitriles .
Molecular Structure Analysis
The molecular structure of “2-(Tetrahydrofuran-2-yl)acetonitrile” consists of a tetrahydrofuran ring attached to an acetonitrile group . The molecular weight of this compound is 111.14 .
Chemical Reactions Analysis
The chemical reactions of “2-(Tetrahydrofuran-2-yl)acetonitrile” have been studied in the context of reactions with tertiary amines . These reactions have been reported to yield compounds with bipolar structures .
Physical And Chemical Properties Analysis
“2-(Tetrahydrofuran-2-yl)acetonitrile” is a liquid at 20 degrees Celsius . It has a specific gravity of 1.02 and a refractive index of 1.45 . The boiling point of this compound is 92°C at 13mmHg .
Scientific Research Applications
Organic Synthesis
This compound is utilized in organic synthesis, particularly in the formation of alternative structures through intramolecular alkylation processes. It serves as a precursor in synthesizing various heterocyclic compounds, which are crucial in developing pharmaceuticals and agrochemicals .
Structural Investigation
Researchers employ 2-(Tetrahydrofuran-2-yl)acetonitrile in structural investigation studies, including crystal structure determination and Hirshfeld surface analysis. These studies are essential for understanding molecular interactions and designing new materials .
Medicinal Chemistry Research
Although not used directly for medicinal purposes, this compound is significant in medicinal chemistry research. It’s used as a building block in synthesizing complex molecules with potential therapeutic applications .
Analytical Chemistry
In analytical chemistry, 2-(Tetrahydrofuran-2-yl)acetonitrile is used as a solvent or reagent in various chromatographic techniques and spectrometric analyses to study and identify chemical substances .
Mechanism of Action
Mode of Action
It is known that the compound can undergo intramolecular alkylation, which could potentially affect its interaction with its targets .
Pharmacokinetics
It is known that the compound has a molecular weight of 11114, which could influence its bioavailability .
Result of Action
A study has shown that the compound can undergo intramolecular cyclization, leading to the formation of 2-(quinazolin-2-yl)-2-(tetrahydrofuran-2-ylidene)acetonitriles .
Action Environment
It is known that the compound should be stored in a dry room at normal temperature for optimal stability .
Safety and Hazards
“2-(Tetrahydrofuran-2-yl)acetonitrile” is classified as harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation and serious eye irritation . Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
properties
IUPAC Name |
2-(oxolan-2-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO/c7-4-3-6-2-1-5-8-6/h6H,1-3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSCVJPYMXOAEPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80407154 |
Source
|
| Record name | 2-(Tetrahydrofuran-2-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80407154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Tetrahydrofuran-2-yl)acetonitrile | |
CAS RN |
33414-62-9 |
Source
|
| Record name | 2-(Tetrahydrofuran-2-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80407154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (Tetrahydrofuran-2-yl)acetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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